Cas no 2877658-75-6 (N-cyclopropyl-2-4-(2,4-difluorophenyl)piperazin-1-ylacetamide)

• Product Name: N-cyclopropyl-2-4-(2,4-difluorophenyl)piperazin-1-ylacetamide
• CAS No: 2877658-75-6
• MF: C₁₅H₁₉F₂N₃O
• MW: 295.32767033577
• CID: 5329995
• Update Time: 2025-06-08

N-cyclopropyl-2-4-(2,4-difluorophenyl)piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-4-(2,4-difluorophenyl)-1-piperazineacetamide
• N-cyclopropyl-2-4-(2,4-difluorophenyl)piperazin-1-ylacetamide

• Inchi： 1S/C15H19F2N3O/c16-11-1-4-14(13(17)9-11)20-7-5-19(6-8-20)10-15(21)18-12-2-3-12/h1,4,9,12H,2-3,5-8,10H2,(H,18,21)
• InChI Key： CKCHGHMQCJUCGK-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CC2)=O)CCN(C2=CC=C(F)C=C2F)CC1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 471.0±45.0 °C(Predicted)
• pka: 15.35±0.20(Predicted)

Additional information on N-cyclopropyl-2-4-(2,4-difluorophenyl)piperazin-1-ylacetamide

Introduction to N-cyclopropyl-2-4-(2,4-difluorophenyl)piperazin-1-ylacetamide (CAS No. 2877658-75-6)

N-cyclopropyl-2-4-(2,4-difluorophenyl)piperazin-1-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2877658-75-6, represents a novel class of molecules with potential therapeutic applications. The structural features of this compound, particularly its N-cyclopropyl and 2-4-(2,4-difluorophenyl)piperazin-1-yl moieties, contribute to its unique chemical properties and biological activities. In this detailed overview, we explore the chemical characteristics, synthetic pathways, and the latest research findings associated with this intriguing molecule.

The molecular structure of N-cyclopropyl-2-4-(2,4-difluorophenyl)piperazin-1-ylacetamide is characterized by a piperazine ring linked to an acetamide group, with a cyclopropyl substituent and a 2,4-difluorophenyl group attached to the piperazine ring. The presence of fluorine atoms in the 2,4-difluorophenyl moiety enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design. The cyclopropyl group introduces rigidity to the molecule, which can influence its binding affinity and selectivity when interacting with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic rings in developing novel therapeutics. The 2,4-difluorophenyl group in N-cyclopropyl-2-4-(2,4-difluorophenyl)piperazin-1-ylacetamide not only improves the compound's pharmacokinetic properties but also modulates its interaction with biological receptors. This has led to increased interest in exploring its potential as a lead compound for various therapeutic indications.

The synthesis of N-cyclopropyl-2-4-(2,4-difluorophenyl)piperazin-1-ylacetamide involves multiple steps, including the formation of the piperazine core, introduction of the cyclopropyl group, and attachment of the 2,4-difluorophenyl moiety. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled more efficient and scalable production methods. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

In vitro studies have demonstrated that N-cyclopropyl-2-4-(2,4-difluorophenyl)piperazin-1-ylacetamide exhibits promising pharmacological activity. Research indicates that this compound may interact with a variety of biological targets, including neurotransmitter receptors and enzymes involved in signal transduction pathways. Its ability to modulate these targets makes it a potential candidate for treating neurological disorders and other conditions associated with dysregulated neurotransmitter activity.

One of the most compelling aspects of N-cyclopropyl-2-4-(2,4-difluorophenyl)piperazin-1-ylacetamide is its potential for further chemical optimization. By modifying various structural components, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce side effects. This flexibility underscores the importance of this compound as a scaffold for developing novel drug candidates.

The latest research in this field has shown that fluorinated piperazine derivatives like N-cyclopropyl-2-4-(2,4-difluorophenyl)piperazin-1-ylacetamide exhibit significant therapeutic potential. Studies have revealed their ability to inhibit certain enzymes and receptors implicated in inflammation and pain management. These findings open up new avenues for treating chronic inflammatory conditions and pain syndromes.

The development of new therapeutic agents relies heavily on understanding their interactions at the molecular level. Computational modeling and high-throughput screening have been instrumental in identifying promising compounds like N-cyclopropyl-2-4-(2,4-difluorophenyl)piperazin-1-y acetamide. These techniques allow researchers to predict how a compound will behave in biological systems before conducting expensive and time-consuming experimental studies.

The future prospects for N-cyclopropyl - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- - 24 -(24diflupheny l) piperizin y acet amide are exciting given its multifaceted properties. Further research is needed to fully elucidate its mechanism of action and to explore its potential in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.